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Abstract

Sodium tert-pentoxide, also known as sodium tert-amoxide (NaOt-Am), is a strong, non-
nucleophilic alkoxide base with significant applications in organic synthesis. Its sterically
hindered nature makes it a highly selective reagent for a variety of chemical transformations,
including deprotonation, etherification, and condensation reactions. This guide provides a
comprehensive overview of the physical and chemical properties of sodium tert-pentoxide,
detailed experimental protocols for its synthesis and use, and a summary of its key applications
in pharmaceutical and materials science research.

Core Physical and Chemical Properties

Sodium tert-pentoxide is a white to off-white or pale yellow powder that is highly reactive and
sensitive to moisture and air.[1][2] It is a corrosive substance that requires careful handling in
an inert atmosphere.[1]

Physical Properties

The physical characteristics of sodium tert-pentoxide are summarized in the table below.
Data has been aggregated from various chemical suppliers and literature sources.
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Property Value Source(s)
White to off-white or pale

Appearance [2][3]
yellow powder/crystals

Molecular Formula CsHii1NaO [2][3]

Molecular Weight 110.13 g/mol [2][3]

Melting Point ~200 °C [4115]

Density ~0.900 - 0.904 g/mL at 25 °C [2][4]

Flash Point -21°C [4]15]
Reacts violently with water.

N Soluble in THF, toluene,

Solubility [11061[7]
hexane, and other
hydrocarbons.

Chemical Identification

Identifier Value Source(s)

CAS Number 14593-46-5 [2][3]

EC Number 238-639-4 [5]

MDL Number MFCDO00064245 [2]

PubChem ID 2733478 [2]
CGRKYEALWSRNJS-

InChl Key [7]

UHFFFAOYSA-N

Canonical SMILES

CCC(C)(C)[0-].[Na+]

[7]

Synonyms

Sodium tert-amoxide, NaOt-
Am, tert-Amyl alcohol sodium
salt, Sodium 2-methylbutan-2-
olate

[2](3]

Reactivity and Chemical Behavior
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Sodium tert-pentoxide’s utility stems from its properties as a strong, sterically hindered base.
[8] Its reactivity is comparable to the more common potassium tert-butoxide.

e Strong Base: It is a potent, non-nucleophilic base capable of deprotonating weak carbon
acids, facilitating reactions such as the alkylation of ketones and the formation of carbon-
carbon bonds.[2][8] Its alkalinity is greater than that of inorganic bases like sodium
hydroxide.[9]

e Moisture and Air Sensitivity: Sodium tert-pentoxide reacts readily with atmospheric
moisture and carbon dioxide.[6] This hydrolysis reaction liberates tert-amyl alcohol and forms
sodium hydroxide and sodium carbonate, diminishing its efficacy.[6] Consequently, it must be
handled and stored under an inert atmosphere (e.g., nitrogen or argon).[2]

» Reaction with Water: It reacts violently with water, which can release flammable gases.[1]

o Thermal Stability: The solid material should be stored in a cool, dry place away from sources
of ignition.[6]

Experimental Protocols

The following sections provide detailed methodologies for the laboratory-scale synthesis of
sodium tert-pentoxide and a representative application in organic synthesis.

Synthesis of Granular Sodium tert-Pentoxide

This protocol is adapted from a patented manufacturing method for producing granular sodium
tert-pentoxide.[10] The process involves the reaction of metallic sodium with an excess of tert-
amyl alcohol in an inert solvent.
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Caption: Workflow for the synthesis of granular sodium tert-pentoxide.
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Four-neck round-bottom flask (2000 mL) equipped with a mechanical stirrer, thermometer,
reflux condenser, and nitrogen inlet/outlet.

Heating mantle.

Distillation apparatus.

Vacuum pump.

tert-Amyl alcohol (tertiary amyl alcohol), anhydrous.
Metallic sodium (sodium metal), as wire or chunks.

Inert organic solvent (e.g., trimethylbenzene), anhydrous.
Dry nitrogen gas supply.

Reactor Setup: In a dry 2000 mL four-neck flask, add 747 g (8.49 mol) of tert-amyl alcohol
and 523 g of trimethylbenzene under a positive pressure of dry nitrogen.[10]

Addition of Sodium: Carefully add 65 g (2.83 mol) of metallic sodium to the stirred solution.
[10] The molar ratio of tert-amyl alcohol to sodium is approximately 3:1.[10]

Reaction: Heat the mixture to reflux using a heating mantle. Maintain the reflux for 12-16
hours under a continuous nitrogen atmosphere until all the metallic sodium has dissolved
completely.[10]

Solvent Removal (Atmospheric): Replace the reflux condenser with a distillation apparatus.
Heat the mixture to distill off the excess tert-amyl alcohol at atmospheric pressure.[10]

Solvent Removal (Vacuum): Once the bulk of the tert-amyl alcohol has been removed,
connect the flask to a vacuum pump and reduce the pressure to approximately -0.095 MPa
to distill the residual trimethylbenzene.[10]

Granulation: During the vacuum distillation, maintain a slow stirring rate of about 20 rpm.
This helps in the formation of uniform, granular particles of sodium tert-pentoxide.[10]
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e Product Isolation: Once the solvent has been completely removed, discontinue heating and
allow the granular product to cool to below 40 °C under a nitrogen atmosphere.[10] The final
product can then be collected and stored in a tightly sealed container under inert gas.

Application: a-Alkylation of a Ketone

Sodium tert-pentoxide is an effective base for the alkylation of ketones at the a-position.[5]
This representative protocol outlines the methylation of 2-phenylcyclohexanone.

o Three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, septum, and
nitrogen inlet.

o Syringes for liquid transfer.

 Ice-water bath.

e 2-Phenylcyclohexanone.

e Sodium tert-pentoxide.

e Anhydrous tetrahydrofuran (THF).

o Methyl iodide (lodomethane).

e Saturated aqueous ammonium chloride (NH4CI) solution.

» Diethyl ether or ethyl acetate for extraction.

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (NazS0Oa).
 Rotary evaporator.

» Reaction Setup: In a flame-dried three-neck flask under a nitrogen atmosphere, dissolve 2-
phenylcyclohexanone (e.g., 10 mmol) in anhydrous THF (e.g., 50 mL).

o Deprotonation: Cool the solution to 0 °C using an ice-water bath. While stirring, add sodium
tert-pentoxide (e.g., 1.1 eq, 11 mmol) portion-wise over 5-10 minutes. Allow the resulting
enolate solution to stir at 0 °C for 30-60 minutes.
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» Alkylation: Add methyl iodide (e.g., 1.2 eq, 12 mmol) dropwise to the enolate solution via
syringe, maintaining the temperature at 0 °C. After the addition is complete, allow the
reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis
indicates the consumption of the starting material.

o Workup: Quench the reaction by slowly adding saturated aqueous NH4Cl solution. Transfer
the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 50 mL).

 Purification: Combine the organic extracts, wash with brine, and dry over anhydrous MgSOa.
Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator. The crude product can be further purified by column chromatography on silica

gel.

Applications in Research and Development

Sodium tert-pentoxide is a versatile reagent with broad utility in several areas of chemical
science.

¢ Organic Synthesis: It serves as a strong, non-nucleophilic base in a wide range of reactions,
including etherification, esterification, intramolecular cyclizations (such as the Dieckmann
condensation), and the synthesis of heterocyclic compounds like indoles.[8][9][11] It is
particularly valuable for deprotonating weak acids and initiating bond-forming reactions.[2]

e Pharmaceutical Development: The reagent plays a crucial role in the synthesis of active
pharmaceutical ingredients (APIs) and their intermediates.[2][8] Its ability to facilitate the
construction of complex molecular frameworks makes it essential for developing new
therapeutic agents.[11]

o Polymer Chemistry: It is used as a catalyst or initiator in polymerization reactions, particularly
in the creation of polyolefins, which are used to produce plastics and elastomers.[2][11]

o Materials Science: It is employed in the synthesis of high-performance organic pigments,
such as diketopyrrolopyrrole (DPP) pigments, which are valued for their stability and bright
colors.[9]

Safety and Handling

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b076332?utm_src=pdf-body
https://www.benchchem.com/pdf/Sodium_t_Amyl_Oxide_Applications_and_Protocols_in_Pharmaceutical_Synthesis.pdf
https://www.guidechem.com/question/how-to-apply-and-prepare-sodiu-id147069.html
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-applications-sodium-tert-pentoxide-research-development
https://www.chemimpex.com/products/36684
https://www.chemimpex.com/products/36684
https://www.benchchem.com/pdf/Sodium_t_Amyl_Oxide_Applications_and_Protocols_in_Pharmaceutical_Synthesis.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-applications-sodium-tert-pentoxide-research-development
https://www.chemimpex.com/products/36684
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-applications-sodium-tert-pentoxide-research-development
https://www.guidechem.com/question/how-to-apply-and-prepare-sodiu-id147069.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sodium tert-pentoxide is a hazardous chemical that requires strict safety protocols.

e Hazards: It is a flammable solid that is self-heating and may catch fire.[12] It reacts violently
with water and causes severe skin burns and eye damage.[1][12] Inhalation may cause
respiratory irritation.[12]

e Handling: Always handle sodium tert-pentoxide in a chemical fume hood under an inert
atmosphere (e.g., in a glovebox or using Schlenk techniques).[6] Wear appropriate personal
protective equipment (PPE), including flame-retardant laboratory coats, chemical safety
goggles, and gloves.[12] Avoid generating dust and keep away from sources of ignition.[6]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under inert gas.
[2][6] It should be stored away from water, acids, and oxidizing agents.[1]

This guide provides a foundational understanding of sodium tert-pentoxide for professionals
in the chemical sciences. Its unique properties as a strong, sterically hindered base ensure its
continued importance in both academic research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Page loading... [wap.guidechem.com]

. chemimpex.com [chemimpex.com]

. Sodium tert-Pentoxide | CymitQuimica [cymitquimica.com]

. chembk.com [chembk.com]

. Sodium tert-pentoxide , 2.5M(30wt%)inTHF , 14593-46-5 - CookeChem [cookechem.com]
. Ssuparnachemicals.co.in [suparnachemicals.co.in]

MY Ltert-R2 kF S K AWK 1.4 M in THF | Sigma-Aldrich [sigmaaldrich.com]

. benchchem.com [benchchem.com]

°
(] [00] ~ » ol EEN w N =

. guidechem.com [guidechem.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b076332?utm_src=pdf-body
https://www.evonik.com/en/products/ka/pr_52036860.html
https://wap.guidechem.com/encyclopedia/sodium-tert-pentoxide-dic18309.html
https://www.evonik.com/en/products/ka/pr_52036860.html
https://www.evonik.com/en/products/ka/pr_52036860.html
https://www.benchchem.com/product/b076332?utm_src=pdf-body
https://www.suparnachemicals.co.in/pdf-new/sodium-tetrabutylate/Sodium-t-Amylate-(STA)-in-Toluene.pdf
https://www.evonik.com/en/products/ka/pr_52036860.html
https://www.suparnachemicals.co.in/pdf-new/sodium-tetrabutylate/Sodium-t-Amylate-(STA)-in-Toluene.pdf
https://www.chemimpex.com/products/36684
https://www.suparnachemicals.co.in/pdf-new/sodium-tetrabutylate/Sodium-t-Amylate-(STA)-in-Toluene.pdf
https://wap.guidechem.com/encyclopedia/sodium-tert-pentoxide-dic18309.html
https://www.benchchem.com/product/b076332?utm_src=pdf-body
https://www.benchchem.com/product/b076332?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/sodium-tert-pentoxide-dic18309.html
https://www.chemimpex.com/products/36684
https://cymitquimica.com/products/3B-S0950/14593-46-5/sodium-tert-pentoxide/
https://chembk.com/en/chem/sodium%20tert%20pentoxide
https://www.cookechem.com/Detail/A7403712.htm
https://www.suparnachemicals.co.in/pdf-new/sodium-tetrabutylate/Sodium-t-Amylate-(STA)-in-Toluene.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/702765
https://www.benchchem.com/pdf/Sodium_t_Amyl_Oxide_Applications_and_Protocols_in_Pharmaceutical_Synthesis.pdf
https://www.guidechem.com/question/how-to-apply-and-prepare-sodiu-id147069.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 10. CN102001915A - Manufacturing method of granular sodium tert-pentoxide - Google
Patents [patents.google.com]

e 11. nbinno.com [nbinno.com]
e 12. Sodium tert.-Amylate Solutions (in THF, Hexane or Toluene) [evonik.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Sodium tert-Pentoxide:
Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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